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Compound of Interest

Compound Name: Methyl 2-bromo-3-methylbenzoate

Cat. No.: B146986 Get Quote

Essential Safety and Handling Guide for Methyl 2-
bromo-3-methylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Methyl 2-bromo-3-
methylbenzoate (CAS No: 131001-86-0). Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Chemical Properties Summary:

Property Value

Molecular Formula C₉H₉BrO₂

Molecular Weight 229.07 g/mol

Appearance Colorless to red liquid

Boiling Point 267.4 ± 20.0 °C (Predicted)[1]

Flash Point 115.5 °C[1]

Density 1.433 ± 0.06 g/cm³ (Predicted)[1]

Solubility
Slightly soluble in water. Soluble in organic

solvents like ethanol and chloroform.[2]
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Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 2-bromo-3-methylbenzoate is classified as a hazardous substance. It is crucial to use

appropriate personal protective equipment (PPE) to prevent exposure.

GHS Hazard Statements:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Recommended Personal Protective Equipment (PPE):

The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes recommended PPE for handling Methyl 2-bromo-3-
methylbenzoate.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

irritation.

Hand Protection

Wear chemical-resistant

gloves. Butyl or Viton® gloves

are recommended for handling

aromatic and halogenated

hydrocarbons. Nitrile gloves

may offer short-term splash

protection but have poor

resistance to these chemical

classes and should be

changed immediately upon

contact.

Prevents skin irritation and

potential absorption. Aromatic

and halogenated hydrocarbons

can degrade many common

glove materials.

Skin and Body Protection

A lab coat or chemical-

resistant apron, long pants,

and closed-toe shoes.

Minimizes skin contact with

potential spills.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If a fume hood is

not available or if there is a risk

of inhalation, use a NIOSH-

approved respirator with an

organic vapor cartridge.

Protects against respiratory

tract irritation from vapors.

Glove Material Chemical Resistance:

Since specific breakthrough time data for Methyl 2-bromo-3-methylbenzoate is not readily

available, the following table provides general resistance of common glove materials to

aromatic and halogenated hydrocarbons.
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Glove Material
Resistance to Aromatic

Hydrocarbons

Resistance to Halogenated

Hydrocarbons

Butyl Rubber Good to Excellent Poor to Fair

Viton® Excellent Excellent

Nitrile Poor to Fair Poor to Fair

Neoprene Fair Fair

Natural Rubber (Latex) Poor Poor

Note: This is a general guide. It is crucial to consult the glove manufacturer's specific chemical

resistance data.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Experimental Workflow for Handling Methyl 2-bromo-3-
methylbenzoate
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Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Face Shield, Butyl/Viton Gloves, Lab Coat)

Prepare Workspace in
Chemical Fume Hood

Weigh/Measure Chemical

Transfer to Reaction Vessel

Perform Reaction

Decontaminate Glassware and Surfaces

Properly Remove and Dispose of Gloves Collect Waste in a Labeled,
Halogenated Organic Waste Container

Wash Hands Thoroughly Store Waste Container in a
Designated Satellite Accumulation Area

Request Waste Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 2-bromo-3-methylbenzoate.
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Put on all required PPE: chemical safety goggles, face shield, appropriate gloves (Butyl or

Viton® recommended), and a lab coat.

Ensure a calibrated fire extinguisher and a spill kit are readily accessible.

Set up all equipment within a certified chemical fume hood.

Handling:

Carefully weigh or measure the required amount of Methyl 2-bromo-3-methylbenzoate.

Transfer the chemical to the reaction vessel, avoiding splashes.

Keep the container tightly closed when not in use.

Avoid heating the substance near open flames or other ignition sources.

In Case of a Spill:

For small spills within a fume hood, use an inert absorbent material (e.g., vermiculite,

sand) to contain the spill.

Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and contact your institution's environmental health and

safety department.

Disposal Plan
As a halogenated organic compound, Methyl 2-bromo-3-methylbenzoate requires special

disposal procedures.
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Waste Collection:

All waste containing Methyl 2-bromo-3-methylbenzoate, including contaminated

consumables (e.g., gloves, absorbent pads), must be collected in a dedicated, properly

labeled "Halogenated Organic Waste" container.[2]

Never mix halogenated waste with non-halogenated waste streams.[1]

Do not dispose of this chemical down the drain.

Waste Storage:

Keep the waste container tightly sealed and store it in a designated satellite accumulation

area.[4]

Ensure the storage area is cool, dry, and well-ventilated.

Waste Disposal:

Follow your institution's procedures for hazardous waste pickup.

Ensure the waste container is properly labeled with its contents before collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146986#personal-protective-equipment-for-handling-
methyl-2-bromo-3-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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